N-[2-(2-methoxyphenyl)ethyl]-1-phenylmethanesulfonamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-20-16-10-6-5-9-15(16)11-12-17-21(18,19)13-14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3
• InChI Key: ZVENJNGOUAYCCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

“N-[2-(2-methoxyphenyl)ethyl]-1-phenylmethanesulfonamide” is a complex organic compound. It contains a methoxyphenyl group, an ethyl group, a phenyl group, and a methanesulfonamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like NMR spectroscopy and X-ray crystallography are typically used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the methoxy group might undergo reactions typical of ethers, while the sulfonamide group could participate in reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Anticancer Potential

• N-[2-(2-methoxyphenyl)ethyl]-1-phenylmethanesulfonamide exhibits antiproliferative effects against cancer cells. .

Antiviral Activity

• .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in various fields such as medicine, materials science, or chemical synthesis.